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Compound of Interest

Compound Name:
(Tyr36)-pTH-Related Protein (1-

36) (human, mouse, rat)

Cat. No.: B15605235 Get Quote

These application notes provide detailed protocols for the preparation, storage, and handling of

(Tyr36)-Parathyroid Hormone-Related Protein (1-36) stock solutions for research purposes.

This peptide is a ligand for the parathyroid hormone (PTH) receptor and is utilized in a variety

of cellular and in vivo experimental settings.[1][2]

Product Information and Specifications
(Tyr36)-PTHrP (1-36) is a synthetic peptide analog of the N-terminal fragment of Parathyroid

Hormone-Related Protein. The inclusion of a tyrosine residue at position 36 allows for

radioiodination, making it a valuable tool for receptor binding and other tracer studies.[3][4][5]

Property Value Source

Molecular Weight ~4189.23 - 4309.91 g/mol [1][3][6]

Purity ≥ 95% [6]

Appearance White to off-white solid/powder [1][6]

Sequence

Ala-Val-Ser-Glu-His-Gln-Leu-

Leu-His-Asp-Lys-Gly-Lys-Ser-

Ile-Gln-Asp-Leu-Arg-Arg-Arg-

Phe-Phe-Leu-His-His-Leu-Ile-

Ala-Glu-Ile-His-Thr-Ala-Glu-Tyr

[1]
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Storage and Stability
Proper storage is critical to maintain the integrity and activity of (Tyr36)-PTHrP (1-36).

Form
Storage
Temperature

Stability Recommendations

Lyophilized Powder -20°C to -80°C Up to 2 years

Store sealed and

protected from

moisture and light.[1]

0-5°C Up to 6 months
For short-term

storage.[6]

Stock Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1][7]

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1][7]

4°C Up to 5 days For immediate use.[6]

Experimental Protocols
Protocol 1: Preparation of a 1 mM Stock Solution
This protocol describes the preparation of a 1 mM stock solution of (Tyr36)-PTHrP (1-36).

Materials:

(Tyr36)-PTHrP (1-36) lyophilized powder

Sterile, nuclease-free water or DMSO

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Selection:

For most aqueous-based biological assays, sterile water is a suitable solvent.[6]

For applications requiring higher concentrations, DMSO can be used. Note that

hygroscopic DMSO can impact solubility, so use freshly opened DMSO.[1]

Reconstitution:

Calculate the volume of solvent needed to achieve a 1 mM concentration. For example,

for 1 mg of peptide with a molecular weight of 4309.85 g/mol , you would add 232.03 µL of

solvent.

Carefully add the calculated volume of the chosen solvent to the vial.

Gently vortex or pipette up and down to dissolve the peptide completely. Avoid vigorous

shaking, which can cause peptide degradation or aggregation. If using DMSO, sonication

may be required for complete dissolution.[1]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

low-protein binding microcentrifuge tubes. This is crucial to prevent degradation from

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term

storage (up to 1 month).[1][7]
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Visualizations

Workflow for Preparing and Using (Tyr36)-PTHrP (1-36) Stock Solution
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Caption: Workflow for preparing and using peptide stock solution.
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Caption: PTHrP signaling through the PTH1 receptor pathway.

Applications
(Tyr36)-PTHrP (1-36) is a versatile tool for studying the parathyroid hormone 1 receptor

(PTH1R). Common applications include:

Receptor Binding Assays: The Tyr36 residue allows for radioiodination, enabling competitive

binding studies to determine the affinity of other ligands for the PTH1R.[4][8]

cAMP Signaling Assays: As an agonist of the PTH1R, this peptide can be used to stimulate

the production of cyclic AMP (cAMP) and investigate downstream signaling pathways.[9][10]

In Vitro Cell-Based Assays: Researchers have used this peptide to study its effects on

various cell types, including cardiomyocytes and cancer cell lines.[4][11]

In Vivo Studies: The peptide has been administered to animal models to investigate its

physiological effects, such as its role in myocardial ischemia-reperfusion injury.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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